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Compound of Interest

Compound Name: 1-O-Hexadecylglycerol

Cat. No.: B054846 Get Quote

An In-depth Technical Guide to 1-O-Hexadecylglycerol: Synonyms and CAS Number

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical compounds is paramount. This guide provides a focused overview of the synonyms

and Chemical Abstracts Service (CAS) numbers for 1-O-Hexadecylglycerol, a significant

molecule in various research and application domains.

Understanding 1-O-Hexadecylglycerol
1-O-Hexadecylglycerol is an alkylglycerol, a type of ether lipid where a hexadecyl (also known

as cetyl) alkyl group is attached to the sn-1 position of the glycerol backbone via an ether

linkage. This structure is fundamental to its chemical properties and biological roles. It is

essential to distinguish between the racemic mixture and the stereospecific forms of this

compound, as they are assigned different CAS numbers.

Data Presentation: Synonyms and CAS Numbers
The following table summarizes the various names and CAS Registry Numbers associated with

1-O-Hexadecylglycerol, categorized by its stereochemistry.
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Compound Name Synonyms CAS Number

1-O-Hexadecyl-rac-glycerol

(+/-)1-O-Hexadecyl-glycerol[1],

1-O-Palmityl-rac-glycerol[1],

cetyl glyceryl ether[2],

Glyceryl-1-hexadecyl ether[2]

6145-69-3[1][2]

1-O-Hexadecyl-sn-glycerol

α-Chimyl Alcohol[3], (S)-(+)-

Chimyl Alcohol[3], testriol[4],

(2S)-3-hexadecoxypropane-

1,2-diol[4], 1-O-

hexadecylglycerol[4], alpha-

hexadecylglyceryl ether[4],

glyceryl-1-palmityl ether[4]

506-03-6[3][4]

Logical Relationship Diagram
The following diagram illustrates the relationship between the different forms of 1-O-
Hexadecylglycerol and their corresponding identifiers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.chemimpex.com/products/10561
https://www.chemimpex.com/products/10561
https://pubchem.ncbi.nlm.nih.gov/compound/1-O-Hexadecylglycerol
https://pubchem.ncbi.nlm.nih.gov/compound/1-O-Hexadecylglycerol
https://www.chemimpex.com/products/10561
https://pubchem.ncbi.nlm.nih.gov/compound/1-O-Hexadecylglycerol
https://www.caymanchem.com/product/25723/1-o-hexadecyl-sn-glycerol
https://www.caymanchem.com/product/25723/1-o-hexadecyl-sn-glycerol
https://pubchem.ncbi.nlm.nih.gov/compound/10448487
https://pubchem.ncbi.nlm.nih.gov/compound/10448487
https://pubchem.ncbi.nlm.nih.gov/compound/10448487
https://pubchem.ncbi.nlm.nih.gov/compound/10448487
https://pubchem.ncbi.nlm.nih.gov/compound/10448487
https://www.caymanchem.com/product/25723/1-o-hexadecyl-sn-glycerol
https://pubchem.ncbi.nlm.nih.gov/compound/10448487
https://www.benchchem.com/product/b054846?utm_src=pdf-body
https://www.benchchem.com/product/b054846?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Racemic Mixture Stereospecific Form (sn-1)

1-O-Hexadecyl-rac-glycerol

CAS: 6145-69-3

{Synonyms | (+/-)1-O-Hexadecyl-glycerol
1-O-Palmityl-rac-glycerol

cetyl glyceryl ether
Glyceryl-1-hexadecyl ether}

also known as

1-O-Hexadecyl-sn-glycerol

CAS: 506-03-6

{Synonyms | α-Chimyl Alcohol
(S)-(+)-Chimyl Alcohol

testriol
(2S)-3-hexadecoxypropane-1,2-diol}

also known as

1-O-Hexadecylglycerol

exists as exists as

Click to download full resolution via product page

Caption: Relationship between 1-O-Hexadecylglycerol forms and their identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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